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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-d3

Cat. No.: B15598718 Get Quote

Essential Safety and Handling Guide for 1,3-
Dimethoxybenzene-d3
This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of 1,3-Dimethoxybenzene-d3 in a laboratory setting. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Data
1,3-Dimethoxybenzene is classified as a combustible liquid that can cause skin, eye, and

respiratory tract irritation.[1] It is suspected of causing genetic defects.[2] Ingestion may lead to

gastrointestinal irritation, and inhalation at high concentrations could result in central nervous

system depression.[1]

Physical and Chemical Properties
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Property Value

Molecular Formula C₈H₁₀O₂

Molecular Weight 138.16 g/mol

Appearance Colorless to light brown liquid[1][3]

Boiling Point 217-218 °C[4]

Melting Point -52 °C[4]

Flash Point 87 - 88 °C[3][4]

Specific Gravity 1.065[4]

Hazard Classifications

Hazard Category

Skin Irritation Category 2[2][4]

Eye Irritation Category 2A[2][4]

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
Category 3[2][4]

Suspected of causing genetic defects Category 2[2]

Aquatic Hazard (short-term/acute) Category 3

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure. The following equipment must be

worn when handling 1,3-Dimethoxybenzene-d3.
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Equipment Specification Rationale

Hand Protection Nitrile rubber gloves.[5][6][7]

Protects against skin contact

and irritation.[1][4] Nitrile offers

good resistance to solvents,

oils, and bases.[6][7]

Eye Protection Chemical splash goggles.[3][5]
Prevents eye irritation from

splashes or vapors.[2][4]

Body Protection Long-sleeved lab coat.[3][5] Minimizes skin exposure.

Respiratory Protection
Use in a well-ventilated area or

with a fume hood.[1][2][4]

Avoid inhalation of vapors

which can cause respiratory

irritation.[1][2][4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for safety.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1][2][4]

Confirm that an eyewash station and safety shower are readily accessible.[3][8]

Don all required personal protective equipment.[4]

Handling:

Avoid direct contact with skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke in the handling area.[2]

Keep the container tightly closed when not in use.[2][4]

Avoid sources of ignition as the substance is combustible.[1][2]

Storage:

Safety Operating Guide
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Store in a cool, dry, and well-ventilated area.[2][9]

Keep containers securely sealed and protected from physical damage.[2]

Store away from incompatible materials such as oxidizing agents.[9]

Emergency Procedures
Incident Response Protocol

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing.[1][4] Seek medical attention if irritation

persists.[4]

Eye Contact

Immediately rinse eyes with water for several

minutes.[4] Remove contact lenses if present

and easy to do so.[4] Continue rinsing and seek

medical attention if irritation continues.[2][4]

Inhalation

Move the individual to fresh air.[1][4] If breathing

is difficult, administer oxygen.[1][4] Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious, give 2-4 cupfuls of water or milk.[1]

Seek immediate medical attention.[1]

Spill

For minor spills, absorb with an inert material

like sand or vermiculite and place in a suitable

container for disposal.[2][4] For major spills,

evacuate the area and alert the appropriate

emergency response team.[2]

Disposal Plan
All waste containing 1,3-Dimethoxybenzene-d3 must be treated as hazardous waste.

Waste Collection: Collect all waste material, including contaminated absorbents and

disposable PPE, in a clearly labeled, sealed container.[2]

Safety Operating Guide

Check Availability & Pricing
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Disposal: Dispose of the waste through an authorized hazardous waste collection service in

accordance with all local, state, and federal regulations.[2][4] Do not dispose of it down the

drain.
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Caption: Workflow for the safe handling of 1,3-Dimethoxybenzene-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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